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Compound of Interest

Compound Name: Lanabecestat

Cat. No.: B602830

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Lanabecestat (also known as AZD3293 or LY3314814), a potent and orally
active BACEL1 inhibitor.

Physicochemical Data

A summary of the key physicochemical properties of Lanabecestat is presented in the table
below for easy reference.
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Property Value Reference
Synonyms LY3314814, AZD3293 [1112]
Molecular Formula C26H28N4O [1][3]
Molecular Weight 412.53 g/mol [1112][3]
CAS Number 1383982-64-6 [1][3]
Appearance White to off-white solid [4]
Solubility in DMSO =80 mg/mL (= 193.93 mM) [11[3]

3.3 mg/mL in 10% DMSO +
In Vivo Formulation 40% PEG300 + 5% Tween 80 [1]
+ 45% Saline

Experimental Protocols
Preparing a High-Concentration Stock Solution in DMSO

This protocol describes the preparation of a 10 mM Lanabecestat stock solution in Dimethyl
Sulfoxide (DMSO).

Materials:

Lanabecestat powder

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes

Protocol:
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o Equilibrate: Allow the vial of Lanabecestat powder to come to room temperature for at least
1 hour before opening to prevent condensation.

» Weighing: Accurately weigh the desired amount of Lanabecestat powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.125 mg of Lanabecestat (Molecular
Weight = 412.53 g/mol).

o Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the weighed
Lanabecestat. For a 10 mM solution, if you weighed 4.125 mg, add 1 mL of DMSO. It is
recommended to use newly opened DMSO as it is hygroscopic, and absorbed moisture can
reduce solubility.[3][4]

¢ Mixing: Vortex the solution until the Lanabecestat is completely dissolved. Sonication is
recommended to aid dissolution if necessary.[1]

 Aliquoting: To avoid repeated freeze-thaw cycles which can lead to product inactivation,
aliquot the stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[4]

o Storage: Store the aliquoted stock solutions at -80°C for long-term storage (up to 2 years) or
at -20°C for shorter-term storage (up to 1 year).[1][4]

Calculation for Stock Solution Preparation:
To prepare a stock solution of a specific concentration, use the following formula:
Mass (g) = Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )[4]

For example, to prepare 1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 0.001 L *
412.53 g/mol * 1000 mg/g = 4.125 mg

Preparation of Working Solutions

For cell-based assays, it is crucial to make serial dilutions of the DMSO stock solution in DMSO
first before adding the final diluted sample to the aqueous buffer or cell culture medium. This
helps to prevent the precipitation of the compound. The final concentration of DMSO in the cell
culture medium should be kept low (typically < 0.5%) to avoid solvent-induced cytotoxicity.[5]
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For in vivo experiments, a recommended formulation is 10% DMSO, 40% PEG300, 5% Tween
80, and 45% saline.[1] It is advised to prepare this working solution fresh on the day of use.[4]

Signaling Pathways and Experimental Workflows

Below is a diagram illustrating the workflow for preparing a Lanabecestat stock solution.

Click to download full resolution via product page

Caption: Workflow for Lanabecestat stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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